Cas no 1780090-68-7 (3-Fluoro-2-methyl-4-nitropyridine)

• Product Name: 3-Fluoro-2-methyl-4-nitropyridine
• CAS No: 1780090-68-7
• MF: C₆H₅FN₂O₂
• MW: 156.114504575729
• MDL: MFCD28648156
• CID: 4906402
• Update Time: 2025-11-06

3-Fluoro-2-methyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-methyl-4-nitropyridine
• 3-Fluoro-2-methyl-4-nitropyridine

• MDL： MFCD28648156
• Inchi： 1S/C6H5FN2O2/c1-4-6(7)5(9(10)11)2-3-8-4/h2-3H,1H3
• InChI Key： QAWZIZVDZIMNHX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CN=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• XLogP3: 1.2
• Topological Polar Surface Area: 58.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-Fluoro-2-methyl-4-nitropyridine

3-Fluoro-2-methyl-4-nitropyridine (CAS No. 1780090-68-7): A Comprehensive Overview

3-Fluoro-2-methyl-4-nitropyridine (CAS No. 1780090-68-7) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure combining a pyridine ring with fluorine, methyl, and nitro functional groups, offers a versatile platform for synthetic modifications and applications. Its CAS number 1780090-68-7 serves as a critical identifier for researchers and industry professionals seeking high-purity reagents for advanced chemical synthesis.

The growing interest in 3-Fluoro-2-methyl-4-nitropyridine is driven by its potential as a building block for drug discovery and catalyst design. Recent studies highlight its role in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The nitro group in the 4-position enhances electrophilic reactivity, making it a valuable intermediate for nucleophilic substitution reactions, while the fluoro substituent at the 3-position influences electronic properties and metabolic stability—a key consideration in medicinal chemistry.

From an SEO perspective, users frequently search for terms like "3-Fluoro-2-methyl-4-nitropyridine synthesis", "CAS 1780090-68-7 applications", and "fluorinated pyridine derivatives". These queries reflect the compound's relevance in cutting-edge research. Additionally, trends in green chemistry have spurred interest in eco-friendly synthetic routes for such intermediates, aligning with global demands for sustainable practices. Researchers are exploring microwave-assisted synthesis and catalytic reduction methods to optimize yields and minimize waste.

The physicochemical properties of 3-Fluoro-2-methyl-4-nitropyridine further underscore its utility. With a molecular weight of 156.11 g/mol and a melting point range typically between 90–95°C, it exhibits moderate solubility in polar organic solvents like DMSO and ethanol, facilitating its use in laboratory-scale reactions. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity, ensuring compliance with stringent industry standards.

In the context of material science, this compound’s electron-withdrawing nitro group and lipophilic fluorine atom contribute to the design of organic semiconductors and liquid crystals. Its incorporation into π-conjugated systems has shown promise in enhancing charge transport properties, a hot topic in optoelectronic device research. Startups and academic labs are actively patenting derivatives for use in OLEDs and sensors, capitalizing on the compound’s tunable electronic profile.

Safety and handling protocols for 3-Fluoro-2-methyl-4-nitropyridine emphasize standard laboratory precautions, including the use of gloves and fume hoods. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from incompatible substances is recommended to maintain stability. Regulatory databases like REACH and PubChem provide updated toxicological data, reinforcing its safe use in controlled settings.

Looking ahead, the demand for CAS 1780090-68-7 is projected to rise, fueled by innovations in precision medicine and smart materials. Collaborative efforts between academia and industry aim to expand its applications, particularly in targeted drug delivery systems and molecular imaging probes. As synthetic methodologies evolve, this compound will likely remain a cornerstone in the toolkit of chemists tackling complex challenges in life sciences and technology.